Cas no 7325-46-4 (1,4-Phenylenediacetic acid)

• Product Name: 1,4-Phenylenediacetic acid
• CAS No: 7325-46-4
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• MDL: MFCD00004354
• CID: 47345
• PubChem ID: 81760
• Update Time: 2025-04-18

1,4-Phenylenediacetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2'-(1,4-Phenylene)diacetic acid
• Benzene-1,4-diacetic acid
• p-Phenylenediacetic acid
• 1,4-Phenylenediacetic acid
• 1.4-Phenylenediacetic acid
• 2-[4-(carboxymethyl)phenyl]acetic acid
• Pyridine-d5
• 1,4-Benzenediacetic acid
• 1,4-Phenylenediaceticacid
• SLWIPPZWFZGHEU-UHFFFAOYSA-N
• p-Benzenediacetic acid
• KSC378O7R
• SLWIPPZWFZGHEU-UHFFFAOYSA-
• (4-carboxymethylphenyl)acetic acid
• 1.4-Phenyl
• 1,4-Phenylenediacetic acid, 97%
• EINECS 230-801-2
• SCHEMBL69614
• PD131061
• W-104460
• DTXSID70223481
• Q60816249
• MFCD00004354
• FT-0606926
• NS00037485
• P1433
• AKOS003368413
• 2,2'-(1,4-Phenylene)diaceticacid
• DS-14578
• SY015721
• A50729
• EN300-130522
• AC-24978
• p-Phenylenediacetic acid, 97%
• CS-W010662
• InChI=1/C10H10O4/c11-9(12)5-7-1-2-8(4-3-7)6-10(13)14/h1-4H,5-6H2,(H,11,12)(H,13,14)
• 2-[4-(carboxymethyl)phenyl]essigsäure
• AM20041092
• 7325-46-4
• [4-(carboxymethyl)phenyl]acetic acid

• MDL： MFCD00004354
• Inchi： 1S/C10H10O4/c11-9(12)5-7-1-2-8(4-3-7)6-10(13)14/h1-4H,5-6H2,(H,11,12)(H,13,14)
• InChI Key： SLWIPPZWFZGHEU-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC(CC(=O)O)=CC=1)=O
• BRN： 1960342

Computed Properties

• Exact Mass: 194.05800
• Monoisotopic Mass: 194.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: With white powder
• Density: 1.2534 (rough estimate)
• Melting Point: 248-252 °C (lit.)
• Boiling Point: 410.7°C at 760 mmHg
• Flash Point: 216.4 °C
• Refractive Index: 1.5430 (estimate)
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 74.60000
• LogP: 0.94080
• Solubility: Not available

1,4-Phenylenediacetic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：T
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters